Cas no 21170-69-4 (Carbamodithioic acid, (3-methylphenyl)-, ethyl ester)

• Product name: Carbamodithioic acid, (3-methylphenyl)-, ethyl ester
• CAS No: 21170-69-4
• MF: C₁₀H₁₃NS₂
• MW: 211.346919775009
• CID: 1403290

Carbamodithioic acid, (3-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, (3-methylphenyl)-, ethyl ester
• Carbamodithioic acid, N-(3-methylphenyl)-, ethyl ester

• Inchi： 1S/C10H13NS2/c1-3-13-10(12)11-9-6-4-5-8(2)7-9/h4-7H,3H2,1-2H3,(H,11,12)
• InChI Key： BQVVWOVOWRTIFT-UHFFFAOYSA-N
• SMILES： C(=S)(SCC)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 211.04909

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Melting Point: 63 °C
• Boiling Point: 308.3±35.0 °C(Predicted)
• PSA: 12.03
• pka: 10.95±0.70(Predicted)